Cas no 1006446-67-8 (3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid)

3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid structure
1006446-67-8 structure
Product Name:3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1006446-67-8
MF:C8H12N2O2
MW:168.193081855774
CID:3056931
PubChem ID:19621372
Update Time:2025-04-21

3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Ethyl-1H-pyrazol-4-yl)-propionicacid
    • 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
    • SCHEMBL7522540
    • 3-(1-ethylpyrazol-4-yl)propanoic acid
    • CS-0345908
    • F2147-6878
    • STK349809
    • EN300-1217808
    • AKOS000311244
    • 1006446-67-8
    • Inchi: 1S/C8H12N2O2/c1-2-10-6-7(5-9-10)3-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
    • InChI Key: SUWHPGBRUJHMGO-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=NN(CC)C=1)=O

Computed Properties

  • Exact Mass: 168.089878g/mol
  • Monoisotopic Mass: 168.089878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.19g/mol
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.1Ų

3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>

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